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Introduction

Dibenzocarbazoles are a class of polycyclic aromatic hydrocarbons (PAHSs) containing a
carbazole nucleus fused with two additional benzene rings. This core structure has been the
subject of scientific inquiry for over a century, initially due to its prevalence in coal tar and its
potent carcinogenic properties. This technical guide provides an in-depth exploration of the
discovery, history, synthesis, and biological activities of dibenzocarbazoles, with a focus on
providing researchers with the detailed information necessary for their work.

Early Discovery and Synthesis

The history of dibenzocarbazoles is intrinsically linked to the broader history of carbazole
chemistry. Carbazole itself was first isolated from coal tar in 1872 by Carl Graebe and Carl
Glaser.[1] The development of synthetic methods for the carbazole core laid the groundwork for
the later synthesis of the more complex dibenzocarbazoles.

Two key early synthetic methods for carbazoles are of historical importance:

o The Borsche—Drechsel Cyclization: First described by Edmund Drechsel in 1888 and further
developed by Walther Borsche in 1908, this acid-catalyzed reaction involves the cyclization
of cyclohexanone arylhydrazones to form tetrahydrocarbazoles, which can then be oxidized
to carbazoles.[2]
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e The Graebe-Ullmann Synthesis: In 1896, Carl Graebe and Fritz Ullmann reported a method
involving the diazotization of N-phenyl-o-phenylenediamine to form a 1,2,3-benzotriazole,
which upon heating, eliminates nitrogen to yield a carbazole.

A significant milestone in the specific history of dibenzocarbazoles was the work of Ng. Ph.
Buu-Hoi, Ng. Hoan, and Ng. H. Khéi, who in 1949 published a paper detailing the synthesis of
various dibenzocarbazole isomers, including 1,2,7,8-, 1,2,5,6-, and 3,4,5,6-dibenzocarbazole.
[3] This work was crucial in enabling the systematic study of the physicochemical and biological
properties of these compounds. The carcinogenicity of 7H-dibenzo[c,g]carbazole (DBC), a
prominent member of this family, was established as early as 1937.

Physicochemical and Spectroscopic Data of 7H-
Dibenzo[c,g]carbazole

7H-Dibenzo[c,g]carbazole (CAS No. 194-59-2) is one of the most extensively studied
dibenzocarbazoles due to its potent carcinogenicity and environmental prevalence.[4] It is
found in tobacco smoke, coal tar, and other products of incomplete combustion.

Property Value Reference
Molecular Formula C20H13N [4]
Molecular Weight 267.32 g/mol [4]
Melting Point 158 °C [4]
Appearance Needles from ethanol [4]

Soluble in common organic
Solubility solvents; insoluble in [4]

petroleum ether.

UV Absorption (Amax) 366 nm

Spectroscopic Data:

» 1H NMR: Spectral data for 7H-Dibenzo[c,g]carbazole is available in various databases.[5]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubs.acs.org/doi/10.1021/jo01155a024
https://pubchem.ncbi.nlm.nih.gov/compound/7H-Dibenzo_c_g_carbazole
https://pubchem.ncbi.nlm.nih.gov/compound/7H-Dibenzo_c_g_carbazole
https://pubchem.ncbi.nlm.nih.gov/compound/7H-Dibenzo_c_g_carbazole
https://pubchem.ncbi.nlm.nih.gov/compound/7H-Dibenzo_c_g_carbazole
https://pubchem.ncbi.nlm.nih.gov/compound/7H-Dibenzo_c_g_carbazole
https://pubchem.ncbi.nlm.nih.gov/compound/7H-Dibenzo_c_g_carbazole
https://www.chemicalbook.com/SpectrumEN_194-59-2_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Mass Spectrum (GC-MS): The mass spectrum of 7H-Dibenzolc,g]carbazole is also well-
documented.[6][7]

Key Experimental Protocols

While detailed, step-by-step protocols for the original historical syntheses are often found in the
primary literature from that era, the general approaches of the Borsche-Drechsel and Graebe-
Ullmann reactions can be described.

General Protocol for Borsche-Drechsel Carbazole
Synthesis

The Borsche-Drechsel synthesis of a carbazole generally proceeds in two stages: the formation
of an arylhydrazone followed by an acid-catalyzed cyclization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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